Cas no 1803709-24-1 (4,5-Dibromo-2-(difluoromethoxy)anisole)

• Product Name: 4,5-Dibromo-2-(difluoromethoxy)anisole
• CAS No: 1803709-24-1
• MF: C₈H₆Br₂F₂O₂
• MW: 331.936848163605
• CID: 4977826
• Update Time: 2025-11-02

4,5-Dibromo-2-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethoxy)anisole

• Inchi： 1S/C8H6Br2F2O2/c1-13-6-2-4(9)5(10)3-7(6)14-8(11)12/h2-3,8H,1H3
• InChI Key： GHSSPNSGTNKHAK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)F)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5

Additional information on 4,5-Dibromo-2-(difluoromethoxy)anisole

Comprehensive Overview of 4,5-Dibromo-2-(difluoromethoxy)anisole (CAS No. 1803709-24-1)

4,5-Dibromo-2-(difluoromethoxy)anisole (CAS No. 1803709-24-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its dibromo and difluoromethoxy functional groups, is a derivative of anisole, a well-known aromatic ether. The presence of both bromine and fluorine atoms in its structure makes it a subject of interest for researchers exploring advanced materials, pharmaceuticals, and agrochemicals.

One of the key reasons for the growing interest in 4,5-Dibromo-2-(difluoromethoxy)anisole is its potential role in the development of high-performance materials. With the increasing demand for lightweight, durable, and thermally stable materials in industries such as aerospace and electronics, compounds like this are being investigated for their ability to enhance polymer properties. The difluoromethoxy group, in particular, is known to improve the thermal stability and chemical resistance of materials, making it a valuable component in advanced composites.

In the pharmaceutical sector, 4,5-Dibromo-2-(difluoromethoxy)anisole is being studied for its potential as a building block in drug discovery. The incorporation of halogen atoms, such as bromine and fluorine, into drug molecules often enhances their bioavailability and metabolic stability. Researchers are exploring how this compound could be used to develop new therapeutics for conditions such as inflammatory diseases and microbial infections. The dibromo substitution pattern is particularly intriguing, as it may influence the compound's interaction with biological targets.

Another area where 4,5-Dibromo-2-(difluoromethoxy)anisole shows promise is in agrochemical research. The agriculture industry is constantly seeking innovative solutions to improve crop protection and yield. The unique combination of bromine and fluorine atoms in this compound could lead to the development of new pesticides or herbicides with enhanced efficacy and environmental safety. The difluoromethoxy group, for instance, is known to reduce the persistence of chemicals in the environment, aligning with the growing demand for sustainable agrochemicals.

The synthesis of 4,5-Dibromo-2-(difluoromethoxy)anisole involves a series of carefully controlled reactions to ensure the correct placement of the bromine and fluorine atoms. Chemists often start with anisole and introduce the dibromo and difluoromethoxy groups through electrophilic aromatic substitution and nucleophilic substitution reactions, respectively. The purity and yield of the final product are critical, as they determine its suitability for various applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the compound.

From an environmental perspective, the use of 4,5-Dibromo-2-(difluoromethoxy)anisole is being evaluated for its potential impact. While halogenated compounds have historically raised concerns due to their persistence in the environment, the presence of the difluoromethoxy group may mitigate some of these issues. Researchers are investigating the biodegradability and toxicity of this compound to ensure it meets modern environmental standards. This aligns with the broader trend of developing green chemistry solutions that minimize ecological harm.

In conclusion, 4,5-Dibromo-2-(difluoromethoxy)anisole (CAS No. 1803709-24-1) is a versatile compound with significant potential across multiple industries. Its unique structural features, including the dibromo and difluoromethoxy groups, make it a valuable subject of research for materials science, pharmaceuticals, and agrochemicals. As the demand for innovative and sustainable solutions grows, this compound is likely to play an increasingly important role in scientific and industrial advancements.